Cas no 73822-67-0 (Methyl 4-methoxy-3-nitrobenzene-1-sulfonate)

• Product name: Methyl 4-methoxy-3-nitrobenzene-1-sulfonate
• CAS No: 73822-67-0
• MF: C₈H₉NO₆S
• MW: 247.225
• CID: 2800679
• PubChem ID: 53471435

Methyl 4-methoxy-3-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-3-nitrobenzene-1-sulfonate
• 73822-67-0
• DTXSID60703646

• Inchi： InChI=1S/C8H9NO6S/c1-14-8-4-3-6(16(12,13)15-2)5-7(8)9(10)11/h3-5H,1-2H3
• InChI Key： QNCIVBWPCQELBH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 247.01505818Da
• Monoisotopic Mass: 247.01505818Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų
• XLogP3: 1.4